6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 6-(2-methylpyrrolidin-1-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C11H14N2O/c1-9-3-2-6-13(9)11-5-4-10(8-14)7-12-11/h4-5,7-9H,2-3,6H2,1H3
• InChI Key: HQPYDXKLPAJGRG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN1C2=NC=C(C=C2)C=O

Description

6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde is a pyridine derivative featuring a carbaldehyde group at position 3 of the pyridine ring and a 2-methylpyrrolidinyl substituent at position 6. The pyrrolidine moiety, a five-membered nitrogen-containing ring, enhances solubility and may facilitate interactions with biological targets, while the aldehyde group provides a reactive site for further chemical modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde typically involves the reaction of pyridine-3-carbaldehyde with 2-methylpyrrolidine. The reaction is usually carried out under controlled conditions to ensure the desired product is obtained with high purity. The specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification and quality control to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions: 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The pyridine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Electrophiles such as halogens (e.g., chlorine, bromine) can be used under acidic or basic conditions.

Major Products Formed:

Oxidation: Pyridine-3-carboxylic acid.

Reduction: Pyridine-3-methanol.

Substitution: Various substituted pyridine derivatives depending on the electrophile used.

Scientific Research Applications

6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Used in the production of specialty chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde involves its interaction with specific molecular targets. The pyridine ring can interact with various enzymes and receptors, influencing their activity. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially modifying their function. The 2-methylpyrrolidinyl group can enhance the compound’s binding affinity and specificity for its targets.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, physicochemical properties, and commercial availability of 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde with analogous pyridine-pyrrolidine derivatives:

Compound Name (CAS Number)	Pyridine Substituents	Pyrrolidine Substituents	Molecular Formula	Molecular Weight	Key Features/Applications
6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde	Carbaldehyde (C3)	2-Methyl (C2)	C₁₁H₁₄N₂O	190.24	Reactive aldehyde for derivatization
(E)-6-(3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)-2-fluoronicotinaldehyde oxime	2-Fluoro, oxime (C3)	3-(tBDMS-protected hydroxymethyl)	C₂₀H₃₁FN₂O₂Si	394.57	Fluorine enhances electronegativity; silyl group improves stability
(1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol (1228666-40-7)	6-Fluoro (C2)	3-Methanol	C₁₀H₁₃FN₂O	196.22	Hydroxymethyl group for hydrogen bonding
CEP-26401 (Irdabisant)	Pyridazinone (C3)	2-Methyl with propoxy-phenyl linkage	C₁₇H₂₄N₄O₂	316.40	Histamine H3 receptor inverse agonist

Key Differences and Implications

Reactivity : The carbaldehyde group in the target compound enables nucleophilic additions (e.g., forming Schiff bases), distinguishing it from analogs with hydroxyl or silyl-protected groups .

Biological Activity: CEP-26401 demonstrates potent histamine H3 receptor antagonism, likely due to its extended propoxy-phenyl linker and pyridazinone core.

Physicochemical Properties : Fluorinated analogs (e.g., 2-fluoro derivatives) exhibit increased electronegativity, altering electronic distribution on the pyridine ring. The tert-butyldimethylsilyl (tBDMS) group in one analog enhances steric bulk and stability, impacting solubility and metabolic resistance .

Synthetic Accessibility: Commercial availability of analogs like (1-(6-Fluoropyridin-2-yl)pyrrolidin-3-yl)methanol (CAS 1228666-40-7) suggests established synthetic routes for pyrrolidine-pyridine hybrids, likely involving Buchwald-Hartwig amination or nucleophilic substitution .

Biological Activity

6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde is an organic compound characterized by a pyridine ring substituted with a 2-methylpyrrolidin-1-yl group and an aldehyde functional group. This compound has garnered attention in medicinal chemistry due to its unique structural features that enhance its biological activity and potential applications in drug development.

• Molecular Formula : C_{12}H_{14}N_{2}O
• Molecular Weight : Approximately 206.24 g/mol
• Structure : The compound features a pyridine ring with an aldehyde group at the 3-position and a 2-methylpyrrolidinyl substituent, which plays a crucial role in its biological interactions.

Research indicates that 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde exhibits significant biological activity through several mechanisms:

• Covalent Bonding : The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function.
• Enhanced Binding Affinity : The presence of the 2-methylpyrrolidinyl group increases the compound's binding affinity and specificity for various biological targets, including enzymes and receptors.

Biological Activity Overview

The biological activity of this compound has been evaluated through various studies, highlighting its potential in different therapeutic areas:

Antitumor Activity

Studies have shown that compounds with similar structural motifs exhibit cytotoxic effects against various tumor cell lines. For instance, pyridine-based compounds have demonstrated significant antiproliferative activities at low concentrations, indicating that 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde may possess similar properties .

Enzyme Interaction Studies

The compound's interaction with enzymes has been a focal point of research. It has been suggested that the unique substitution pattern allows for selective interactions with specific enzymes, which could lead to the modulation of enzyme activity. This property positions it as a candidate for further exploration in drug discovery .

Comparative Analysis with Related Compounds

To better understand the significance of 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde, a comparison with structurally related compounds is essential:

Compound Name	Structure Characteristics	Unique Features
Pyridine-3-carbaldehyde	Simple pyridine ring with an aldehyde group	Lacks the 2-methylpyrrolidinyl substituent
Pyridine-2-carboxaldehyde	Isomer with the aldehyde at the 2-position	Different reactivity profile due to positional change
Pyridine-4-carboxaldehyde	Isomer with the aldehyde at the 4-position	Similar to pyridine-3-carbaldehyde but different position
6-(3-Hydroxy-4-methylpyrrolidin-1-YL)pyridine-3-carbaldehyde	Contains a hydroxyl group along with a methylpyrrolidinyl group	Hydroxyl substitution alters solubility and reactivity

The unique substitution pattern of 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde significantly influences its chemical reactivity and biological properties compared to these analogs.

Case Studies and Research Findings

Recent studies have focused on the pharmacological profiling of this compound. For example, its potential as a selective inhibitor in cancer therapy has been highlighted. The compound's ability to influence specific signaling pathways makes it a promising candidate for targeted therapy.

• In Vitro Studies : Preliminary in vitro studies demonstrated that derivatives of this compound could reduce cell viability in cancer cell lines, suggesting potential antitumor effects.
• In Vivo Models : Animal models have shown that similar compounds can effectively reduce tumor burden when administered at specific dosages, warranting further investigation into the efficacy of 6-(2-Methylpyrrolidin-1-YL)pyridine-3-carbaldehyde in vivo .